Cas no 80200-02-8 (Phenol, 4-[3-(1H-pyrazol-1-yl)propoxy]-)

• Product Name: Phenol, 4-[3-(1H-pyrazol-1-yl)propoxy]-
• CAS No: 80200-02-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 706090
• PubChem ID: 20205257
• Update Time: 2025-04-19

Phenol, 4-[3-(1H-pyrazol-1-yl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[3-(1H-pyrazol-1-yl)propoxy]-
• 4-(3-pyrazol-1-ylpropoxy)phenol
• 4-[3-(1H-Pyrazol-1-yl)propoxy]phenol
• DTXSID90603524
• 80200-02-8
• SCHEMBL10786354

• Inchi： 1S/C12H14N2O2/c15-11-3-5-12(6-4-11)16-10-2-9-14-8-1-7-13-14/h1,3-8,15H,2,9-10H2
• InChI Key： MFFJEHPZEJTQNV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCN1C=CC=N1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3Ų